3-Methoxypropionitrile
Cat. No. B090507
Key on ui cas rn:
110-67-8
M. Wt: 85.1 g/mol
InChI Key: OOWFYDWAMOKVSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09193719B2
Procedure details
3-Methoxypropanenitrile (5.0 g, 58.8 mmol) was dissolved in anhydrous ethanol (50 mL) under an atmosphere of Ar. The solution was cooled to 0° C., saturated with HCl gas, stirred for 6 h, allowed to warm to RT, and stirred for 6 h. The solvent was removed in vacuo. The residue was slurried with hexanes (50 mL) and sonicated for 10 min. The solids were allowed to settle and the solvent was removed by decantation. This was repeated (3×). The solid was collected and dried under high vacuum for 5 h to afford ethyl 3-methoxypropanimidate hydrochloride (6.2 g, 63%) as a white solid. 1H NMR (400 MHz, DMSO-d6): δ 12.03 (br s, 1H), 11.22 (br s, 1H), 4.42 (q, J=7.0 Hz, 2H), 3.60 (t, J=5.9 Hz, 2H), 3.23 (s, 3H), 2.87 (t, J=5.9 Hz, 2H), 1.33 (t, J=7.0 Hz, 3H).
Yield
63%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][CH2:3][CH2:4][C:5]#[N:6].[ClH:7].[CH2:8]([OH:10])[CH3:9]>>[ClH:7].[CH3:1][O:2][CH2:3][CH2:4][C:5](=[NH:6])[O:10][CH2:8][CH3:9] |f:3.4|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
|
|
Type
|
reactant
|
|
Smiles
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COCCC#N
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|
Name
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|
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Quantity
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50 mL
|
|
Type
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reactant
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|
Smiles
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C(C)O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 6 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirred for 6 h
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Duration
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6 h
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CUSTOM
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Type
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CUSTOM
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|
Details
|
The solvent was removed in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
sonicated for 10 min
|
|
Duration
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10 min
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the solvent was removed by decantation
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solid was collected
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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dried under high vacuum for 5 h
|
|
Duration
|
5 h
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
|
|
|
Type
|
product
|
|
Smiles
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Cl.COCCC(OCC)=N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.2 g | |
| YIELD: PERCENTYIELD | 63% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
